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molecular formula C8H17ClN2 B054460 1-(3-Chloropropyl)-4-methylpiperazine CAS No. 104-16-5

1-(3-Chloropropyl)-4-methylpiperazine

Cat. No. B054460
CAS RN: 104-16-5
M. Wt: 176.69 g/mol
InChI Key: AUERUDPETOKUPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06579880B2

Procedure details

N-Methyl piperazine (0.2 mol) and 1-bromo-3-chloropropane (0.1 mol) in toluene (100 mL) were heated at 80° C. for 3 hr. The precipitate was collected and the remaining filtrate extracted with HCl (1N, 2×50 mL). The aqueous layer was made basic with NaOH (1N) and extracted with ether (3×100 mL). The combined ether layers were washed with water, dried (MgSO4), filtered and evaporated to afford product as a pale yellow oil.
Name
N-Methyl piperazine
Quantity
0.2 mol
Type
reactant
Reaction Step One
Name
1-bromo-3-chloropropane
Quantity
0.1 mol
Type
reactant
Reaction Step One
Name
toluene
Quantity
100 mL
Type
solvent
Reaction Step One
Name
1-Chloro-3-[4-Methylpiperazin-1yl]Propane

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[CH2:7][CH2:6][NH:5][CH2:4][CH2:3]1.Br[CH2:9][CH2:10][CH2:11][Cl:12]>C1(C)C=CC=CC=1>[Cl:12][CH2:11][CH2:10][CH2:9][N:5]1[CH2:6][CH2:7][N:2]([CH3:1])[CH2:3][CH2:4]1

Inputs

Step One
Name
N-Methyl piperazine
Quantity
0.2 mol
Type
reactant
Smiles
CN1CCNCC1
Name
1-bromo-3-chloropropane
Quantity
0.1 mol
Type
reactant
Smiles
BrCCCCl
Name
toluene
Quantity
100 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The precipitate was collected
EXTRACTION
Type
EXTRACTION
Details
the remaining filtrate extracted with HCl (1N, 2×50 mL)
EXTRACTION
Type
EXTRACTION
Details
extracted with ether (3×100 mL)
WASH
Type
WASH
Details
The combined ether layers were washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
to afford product as a pale yellow oil

Outcomes

Product
Name
1-Chloro-3-[4-Methylpiperazin-1yl]Propane
Type
Smiles
ClCCCN1CCN(CC1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.